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Compound of Interest

Tetramethylammonium hydrogen
Compound Name:
phthalate

cat. No.: B1600818

CAS Number: 79723-02-7
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Tetramethylammonium
Hydrogen Phthalate, a quaternary ammonium salt with applications in various scientific
domains. This document collates available data on its physicochemical properties, synthesis,
and potential applications, with a focus on providing actionable information for laboratory and
research settings.

Chemical and Physical Properties

Tetramethylammonium hydrogen phthalate is a white crystalline solid.[1] Its core structure
consists of a tetramethylammonium cation and a hydrogen phthalate anion. The combination of
a guaternary ammonium cation and a phthalate-derived anion imparts specific solubility and
electrochemical characteristics to the compound.

Table 1: Physicochemical Properties of Tetramethylammonium Hydrogen Phthalate
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Property Value Reference(s)
CAS Number 79723-02-7 [2]
Molecular Formula C12H17NOa [2]
Molecular Weight 239.27 g/mol [2]
Appearance White crystalline solid [1]
Melting Point 148 - 150 °C [1]
Solubility Partly soluble in water [3]
Purity Commonly available as 299% [4]

Synthesis and Preparation

While specific, detailed industrial synthesis protocols for tetramethylammonium hydrogen
phthalate are proprietary, a general and adaptable laboratory-scale synthesis can be
described based on established chemical principles for the formation of quaternary ammonium
salts and their subsequent reaction with acidic compounds.[5] The synthesis can be
conceptualized as a two-step process: the formation of a tetramethylammonium salt, followed
by a salt metathesis reaction with a phthalate source.

A plausible synthetic route involves the reaction of trimethylamine with a methylating agent to
form a tetramethylammonium halide, which then undergoes a reaction with potassium
hydrogen phthalate.

Experimental Protocol: General Synthesis of a Quaternary Ammonium Carboxylate Salt

This protocol is a general representation and may require optimization for the specific synthesis
of tetramethylammonium hydrogen phthalate.

Materials:
o Tetramethylammonium hydroxide solution

o Phthalic acid
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e Methanol or another suitable solvent

e Deionized water

Procedure:

Dissolve a stoichiometric amount of phthalic acid in methanol.

 In a separate vessel, dilute a stoichiometric equivalent of tetramethylammonium hydroxide
solution with deionized water.

e Slowly add the tetramethylammonium hydroxide solution to the phthalic acid solution with
constant stirring at room temperature.

» Continue stirring the reaction mixture for a predetermined period (e.g., 2-4 hours) to ensure
complete reaction.

* Remove the solvent under reduced pressure using a rotary evaporator.

e The resulting solid can be purified by recrystallization from a suitable solvent system (e.g.,
ethanol/water mixture) to yield the final product.

e The purified tetramethylammonium hydrogen phthalate should be dried under vacuum.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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